2/'-Deoxyuridine-5/'-triphosphoric acid = dUTP 2/'-Deoxyuridine-5/'-triphosphoric acid = dUTP Deoxyuridine triphosphate, also known as deoxy-UTP or dUTP, belongs to the class of organic compounds known as pyrimidine 2'-deoxyribonucleoside triphosphates. These are pyrimidine nucleotides with a triphosphate group linked to the ribose moiety lacking a hydroxyl group at position 2. Deoxyuridine triphosphate is slightly soluble (in water) and an extremely strong acidic compound (based on its pKa). Deoxyuridine triphosphate has been found throughout most human tissues. Within the cell, deoxyuridine triphosphate is primarily located in the mitochondria, nucleus and cytoplasm. Deoxyuridine triphosphate exists in all eukaryotes, ranging from yeast to humans. Deoxyuridine triphosphate participates in a number of enzymatic reactions. In particular, Deoxyuridine triphosphate can be converted into dUMP through the action of the enzyme deoxyuridine 5'-triphosphate nucleotidohydrolase, mitochondrial. In addition, Deoxyuridine triphosphate can be converted into dUDP; which is mediated by the enzyme nucleoside diphosphate kinase 6. In humans, deoxyuridine triphosphate is involved in the pyrimidine metabolism pathway. Deoxyuridine triphosphate is also involved in several metabolic disorders, some of which include the mngie (mitochondrial neurogastrointestinal encephalopathy) pathway, dihydropyrimidinase deficiency, UMP synthase deficiency (orotic aciduria), and Beta ureidopropionase deficiency. Outside of the human body, deoxyuridine triphosphate can be found in a number of food items such as common wheat, pummelo, anise, and saffron. This makes deoxyuridine triphosphate a potential biomarker for the consumption of these food products. Deoxyuridine triphosphate is a potentially toxic compound.
DUTP is a pyrimidine 2'-deoxyribonucleoside 5'-triphosphate and a deoxyuridine phosphate. It has a role as a human metabolite, an Escherichia coli metabolite and a mouse metabolite. It is a conjugate acid of a dUTP(3-).
Brand Name: Vulcanchem
CAS No.: 1173-82-6
VCID: VC0073769
InChI: InChI=1S/C9H15N2O14P3/c12-5-3-8(11-2-1-7(13)10-9(11)14)23-6(5)4-22-27(18,19)25-28(20,21)24-26(15,16)17/h1-2,5-6,8,12H,3-4H2,(H,18,19)(H,20,21)(H,10,13,14)(H2,15,16,17)/t5-,6+,8+/m0/s1
SMILES: C1C(C(OC1N2C=CC(=O)NC2=O)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O
Molecular Formula: C9H15N2O14P3
Molecular Weight: 468.14 g/mol

2/'-Deoxyuridine-5/'-triphosphoric acid = dUTP

CAS No.: 1173-82-6

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VCID: VC0073769

Molecular Formula: C9H15N2O14P3

Molecular Weight: 468.14 g/mol

2/'-Deoxyuridine-5/'-triphosphoric acid  = dUTP - 1173-82-6

CAS No. 1173-82-6
Product Name 2/'-Deoxyuridine-5/'-triphosphoric acid = dUTP
Molecular Formula C9H15N2O14P3
Molecular Weight 468.14 g/mol
IUPAC Name [[(2R,3S,5R)-5-(2,4-dioxopyrimidin-1-yl)-3-hydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate
Standard InChI InChI=1S/C9H15N2O14P3/c12-5-3-8(11-2-1-7(13)10-9(11)14)23-6(5)4-22-27(18,19)25-28(20,21)24-26(15,16)17/h1-2,5-6,8,12H,3-4H2,(H,18,19)(H,20,21)(H,10,13,14)(H2,15,16,17)/t5-,6+,8+/m0/s1
Standard InChIKey AHCYMLUZIRLXAA-SHYZEUOFSA-N
Isomeric SMILES C1[C@@H]([C@H](O[C@H]1N2C=CC(=O)NC2=O)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O
SMILES C1C(C(OC1N2C=CC(=O)NC2=O)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O
Canonical SMILES C1C(C(OC1N2C=CC(=O)NC2=O)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O
Physical Description Solid
Description Deoxyuridine triphosphate, also known as deoxy-UTP or dUTP, belongs to the class of organic compounds known as pyrimidine 2'-deoxyribonucleoside triphosphates. These are pyrimidine nucleotides with a triphosphate group linked to the ribose moiety lacking a hydroxyl group at position 2. Deoxyuridine triphosphate is slightly soluble (in water) and an extremely strong acidic compound (based on its pKa). Deoxyuridine triphosphate has been found throughout most human tissues. Within the cell, deoxyuridine triphosphate is primarily located in the mitochondria, nucleus and cytoplasm. Deoxyuridine triphosphate exists in all eukaryotes, ranging from yeast to humans. Deoxyuridine triphosphate participates in a number of enzymatic reactions. In particular, Deoxyuridine triphosphate can be converted into dUMP through the action of the enzyme deoxyuridine 5'-triphosphate nucleotidohydrolase, mitochondrial. In addition, Deoxyuridine triphosphate can be converted into dUDP; which is mediated by the enzyme nucleoside diphosphate kinase 6. In humans, deoxyuridine triphosphate is involved in the pyrimidine metabolism pathway. Deoxyuridine triphosphate is also involved in several metabolic disorders, some of which include the mngie (mitochondrial neurogastrointestinal encephalopathy) pathway, dihydropyrimidinase deficiency, UMP synthase deficiency (orotic aciduria), and Beta ureidopropionase deficiency. Outside of the human body, deoxyuridine triphosphate can be found in a number of food items such as common wheat, pummelo, anise, and saffron. This makes deoxyuridine triphosphate a potential biomarker for the consumption of these food products. Deoxyuridine triphosphate is a potentially toxic compound.
DUTP is a pyrimidine 2'-deoxyribonucleoside 5'-triphosphate and a deoxyuridine phosphate. It has a role as a human metabolite, an Escherichia coli metabolite and a mouse metabolite. It is a conjugate acid of a dUTP(3-).
Synonyms 2'-deoxyuridine 5'-triphosphate
deoxy-UTP
deoxyuridine triphosphate
PubChem Compound 65070
Last Modified Nov 11 2021
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